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Compound of Interest

Compound Name: Demethylregelin

Cat. No.: B13393733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Demethylregelin is a naturally occurring chemical compound with a defined chemical

structure. This document provides its fundamental chemical identifiers, including the CAS

number and IUPAC name. A comprehensive search of publicly available scientific literature,

however, reveals a significant scarcity of in-depth technical data regarding its biological activity,

mechanism of action, and specific experimental protocols. While information on structurally

related compounds is more readily available, this guide focuses strictly on the known details of

Demethylregelin.

Chemical Identification
A precise understanding of a compound begins with its unequivocal identification. The following

table summarizes the key identifiers for Demethylregelin.
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Identifier Value

CAS Number 173991-81-6

IUPAC Name

(1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-

4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-

oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-

tetradecahydropicene-2-carboxylic acid

Molecular Formula C₃₀H₄₆O₄

Synonyms
Regelin acid, 22-Hydroxy-3-oxo-12-ursen-30-oic

acid

Biological Activity and Mechanism of Action
Despite a thorough review of scientific databases, detailed information regarding the biological

activity and specific mechanism of action for Demethylregelin remains largely unpublished.

Current public resources, such as the PubChem database, provide the chemical structure and

basic identifiers but do not contain substantial bioactivity data, quantitative experimental

results, or elucidated signaling pathways.

The scientific community has more extensively studied structurally similar compounds, but

extrapolating those findings to Demethylregelin would be speculative without direct

experimental evidence. Therefore, this guide cannot provide quantitative data tables or detailed

experimental protocols as the foundational research appears to be unavailable at this time.

Signaling Pathways and Experimental Workflows
Given the absence of published research on the molecular targets and mechanisms of

Demethylregelin, no established signaling pathways or detailed experimental workflows can

be depicted. The creation of accurate diagrams using Graphviz requires underlying

experimental data to illustrate the relationships between molecular entities, which is not

available for this specific compound.

Future Research Directions
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The current lack of data on Demethylregelin presents a clear opportunity for novel research.

Future investigations could focus on:

Initial Bioactivity Screening: Testing Demethylregelin against a broad range of cell lines and

molecular targets to identify potential therapeutic areas.

Mechanism of Action Studies: Elucidating the specific molecular interactions and signaling

pathways affected by the compound.

Comparative Studies: Investigating the structure-activity relationship by comparing the

biological effects of Demethylregelin with more well-characterized related compounds.

Conclusion
Demethylregelin is a chemically defined compound with the CAS number 173991-81-6 and a

systematic IUPAC name. However, for the intended audience of researchers, scientists, and

drug development professionals, it is crucial to note the current and significant gap in the

scientific literature regarding its biological properties. At present, there is a lack of in-depth

technical data, including quantitative analyses, detailed experimental protocols, and

established signaling pathways, which are essential for a comprehensive understanding of its

potential as a therapeutic agent. This underscores the need for foundational research to

explore the bioactivity and mechanistic profile of this compound.

To cite this document: BenchChem. [Demethylregelin: An In-Depth Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13393733#demethylregelin-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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